3,5-Dimethyl-4-propoxybenzaldehyde

• IUPAC Name: 3,5-dimethyl-4-propoxybenzaldehyde
• InChI: InChI=1S/C12H16O2/c1-4-5-14-12-9(2)6-11(8-13)7-10(12)3/h6-8H,4-5H2,1-3H3
• InChI Key: TUHCHBABZCTPQT-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C(C=C(C=C1C)C=O)C
• Molecular Formula: C12H16O2
• Molecular Weight: 192.25 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves condensation reactions. For instance, 4-Propoxybenzaldehyde was used in the preparation of (2 S ,4 S ,5 R )- (±)-2- (4-propoxyphenyl)-3,4-dimethyl-5-phenyl-1,3-oxazolidine via condensation with 1-ephedrine.

Molecular Structure Analysis

The molecular weight of “3,5-Dimethyl-4-propoxybenzaldehyde” is 192.25. The molecular structure can be represented by the SMILES string CC1=CC(=CC(=C1)OC)C=O.

Scientific Research Applications

Synthesis and Catalysis

Research on compounds similar to 3,5-Dimethyl-4-propoxybenzaldehyde often focuses on their synthesis and the development of catalytic processes. For instance, the regioselective replacement of methoxy groups in related compounds under reductive conditions highlights innovative synthetic routes that could be applicable to this compound for generating specific derivatives with desired properties (Azzena et al., 1990).

Material Science and Sensing Applications

In material science, dimethylphenyl imidazole dicarboxylate-based lanthanide metal-organic frameworks show potential in luminescence sensing of benzaldehyde derivatives. This suggests that derivatives of this compound could be utilized in the development of new materials for sensing applications (Shi et al., 2015).

Antioxidant Properties

Compounds related to this compound have been explored for their antioxidant properties. This indicates potential research avenues for assessing the antioxidant capacity of this compound derivatives, which could have implications in pharmaceutical sciences or food chemistry (Alkan et al., 2008).

Optical Studies

The synthesis and optical studies of metal complexes derived from related benzaldehyde compounds demonstrate the utility of these materials in understanding the optical properties and electronic structures of new compounds. Such research could be extended to this compound to explore its potential in optical applications (Mekkey et al., 2020).

Safety and Hazards

The safety data sheet for a similar compound, 3,5-Dimethyl-4-hydroxybenzonitrile, indicates that it is harmful if swallowed, in contact with skin, or if inhaled. It may cause skin irritation, serious eye irritation, and respiratory irritation.